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Compound of Interest

Compound Name: Cesium orthovanadate

Cat. No.: B1644300

A Guide to the Structural Landscape of Cesium
Vanadates

Cesium vanadates represent a fascinating class of inorganic compounds, exhibiting a rich
diversity in their crystal structures which in turn governs their magnetic, optical, and catalytic
properties. This guide provides a comparative overview of different cesium vanadate phases,
presenting key structural data, the experimental methods used for their characterization, and a
visualization of their stoichiometric relationships. This document is intended for researchers
and professionals in materials science, chemistry, and drug development who are interested in
the structure-property relationships of these materials.

Structural Comparison of Cesium Vanadate Phases

The arrangement of vanadium and oxygen atoms, forming various vanadate polyhedra, and
their interconnection with cesium cations, leads to a variety of crystal structures with different
symmetries and dimensionalities. Below is a summary of the crystallographic data for two well-
characterized cesium vanadate phases.
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Property CsVOs Cs2V30s

Crystal System Orthorhombic Tetragonal

Space Group Pbcm (No. 57) P4bm (No. 100)

Lattice Parameters Zz 5.45Ab=5.79 Ac = 12.27 a = 8.9448(4) Ac = 6.0032(3) A
Unit Cell Volume 387.56 A3 480.31(4) A3

Formula Units (2) 4 2

2D layered structure of corner-

) sharing V>+Oa tetrahedra and
Corner-sharing VOa4 )
Structural Features V4+0Os square pyramids.
tetrahedra.
Layers are separated by Cs™*

cations.

Note: While other phases such as Cs3Vs014, CsV20s, CssV3010, and Cs2V4011 have been
reported, detailed and consistently verified crystallographic data for these are less commonly
available in public databases. The Cs2V3O0s phase is a member of the fresnoite-type structural
family.[1][2][3][4] The structure of the A3Vs0O14 family, to which Cs3Vs014 belongs, is known to
be similar to the A2V30s family, also featuring a two-dimensional layered crystal structure, but
exclusively containing V>* (d°) cations.[2]

Experimental Protocols

The determination of the crystal structures of cesium vanadates relies on a combination of
synthesis and advanced characterization techniques.

Synthesis: Hydrothermal Method

A common and effective method for synthesizing high-quality single crystals of cesium
vanadates is the hydrothermal technique.[1][2][4]

o Precursor Preparation: Stoichiometric amounts of cesium-containing precursors (e.g.,
Cs2C03) and vanadium oxides (e.g., V20s) are mixed in deionized water.
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e Sealing: The aqueous mixture is sealed in a Teflon-lined stainless-steel autoclave.

e Heating: The autoclave is heated to a specific temperature (typically between 180-250 °C)
and held for several days under autogenous pressure.[5] This process allows the reactants
to dissolve and recrystallize slowly, forming well-defined single crystals.

e Cooling and Recovery: The autoclave is cooled slowly to room temperature. The resulting
crystals are then filtered, washed with deionized water and ethanol to remove any unreacted
precursors, and dried in air.

Characterization: Single-Crystal X-ray Diffraction (SC-
XRD)

Single-crystal X-ray diffraction is a powerful, non-destructive technique used to determine the
precise three-dimensional arrangement of atoms within a crystal.[4][6]

» Crystal Selection and Mounting: A suitable single crystal (typically 0.05 to 0.2 mm in size)
free of significant defects is carefully selected under a microscope. It is then mounted on a
goniometer head at the center of the diffractometer.

» Data Collection: The crystal is irradiated with a monochromatic X-ray beam. As the crystal is
rotated, the X-rays are diffracted by the planes of atoms within the crystal lattice, producing a
unique diffraction pattern of spots (reflections).[6] The positions and intensities of thousands
of these reflections are recorded by a detector.

¢ Structure Solution and Refinement: The collected data is processed computationally. The
positions of the atoms in the unit cell are determined by solving the "phase problem." This
initial structural model is then refined against the experimental data to yield highly accurate
information, including lattice parameters, atomic coordinates, bond lengths, and bond
angles.[4][6]

Visualization of Cesium Vanadate Systems

The following diagram illustrates the relationship between several reported stoichiometries in
the Cesium-Vanadium-Oxygen system, highlighting the chemical diversity of these compounds.
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Caption: Stoichiometric relationships among various Cesium Vanadate phases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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